Cas no 4671-77-6 (Butane-1,4-diyldiphosphonic acid)

• Product Name: Butane-1,4-diyldiphosphonic acid
• CAS No: 4671-77-6
• MF: C₄H₁₂O₆P₂
• MW: 218.0820
• MDL: MFCD01631212
• CID: 930475
• PubChem ID: 253661091
• Update Time: 2025-09-22

Butane-1,4-diyldiphosphonic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-butanediphosphonic acid
• 1,4-Butylenediphosphonic Acid
• 1,4-BUTANEBISPHOSPHONIC ACID
• 4-phosphonobutylphosphonic acid
• 1,2-butylenediphosphonic acid
• 1,4-butylene-diphosphonic acid
• 1,4-butylenediphosphonic avid
• 1,4-Diphosphonobutane
• Butane-1,4-diphosphonic acid
• butane-1,4-diyldiphosphonic acid
• 1,4-BUTANEDIPHOSPHONICACID
• tetramethylene phosphonic acid
• butane-1,4-bisphosphonic acid
• Tetramethylenebisphosphonic acid
• C4H12O6P2
• (4-phosphonobutyl)phosphonic acid
• OR10676
• Y1382
• 1,4-Butanediyldiphosphonic acid
• YSCH0185
• BP-21704
• MFCD01631212
• SCHEMBL20235
• CHEMBL258854
• CS-0111445
• B4848
• DTXSID40331305
• C70593
• AKOS017345004
• 4671-77-6
• HY-W075674
• Butane-1
• DA-61951
• BUTANE-1,4-DIYLDIPHOSPHONICACID
• Butane-1,4-diyldiphosphonic acid

• MDL： MFCD01631212
• Inchi： 1S/C4H12O6P2/c5-11(6,7)3-1-2-4-12(8,9)10/h1-4H2,(H2,5,6,7)(H2,8,9,10)
• InChI Key： JKTORXLUQLQJCM-UHFFFAOYSA-N
• SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])P(=O)(O[H])O[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 218.01100
• Monoisotopic Mass: 218.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.7
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: White powder
• Melting Point: 218.0 to 223.0 deg-C
• Boiling Point: 544.4°C at 760 mmHg
• Flash Point: 283.1°C
• PSA: 134.68000
• LogP: 0.12200
• Solubility: Not determined

Butane-1,4-diyldiphosphonic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG III
• Hazard Category Code： 34
• Safety Instruction： S25-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Safety Term：S25;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids
• Material Chemicals Electrical Materials